N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C24H25FN2O2/c25-21-10-8-19(9-11-21)23(27-12-14-29-15-13-27)17-26-24(28)16-20-6-3-5-18-4-1-2-7-22(18)20/h1-11,23H,12-17H2,(H,26,28)
• InChI Key: MEPYIIGNFBQVNA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)CC2=CC=CC3=CC=CC=C32)C4=CC=C(C=C4)F
• Molecular Formula: C24H25FN2O2
• Molecular Weight: 392.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a naphthalene group, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The molecule also contains a fluorophenyl group, which is a phenyl group (a benzene ring) with a fluorine atom attached. Additionally, it has a morpholine group, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The naphthalene group is planar due to the conjugated pi system of the fused benzene rings. The fluorophenyl group would introduce some electron-withdrawing character due to the electronegativity of fluorine. The morpholine ring is a heterocycle and could potentially exist in different conformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the polar amide group could increase its solubility in polar solvents. The aromatic rings could contribute to a higher melting point and lower solubility in nonpolar solvents.

Scientific Research Applications

Antibacterial Activity

The compound F2880-0994 belongs to a series of fluorinated N-(phenyl)-2-(3-morpholin-4-yl-phenoxy)-acetamide derivatives. These derivatives were synthesized using an ionic liquid as a solvent and base. . The trifluoromethyl group in some derivatives showed excellent activity.

Heterocyclic Moieties

Morpholine (tetrahydro-1,4-oxazine) is a heterocycle present in F2880-0994. Morpholine has advantageous physicochemical, biological, and metabolic properties. It has been explored in medicinal chemistry due to its facile synthetic routes. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with. Without more information, it’s not possible to predict the mechanism of action.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical compound, future research could involve optimizing its synthesis, improving its efficacy, or reducing potential side effects.